N-(3,4-difluorophenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• Molecular Formula: C20H15F2N5O2S
• Molecular Weight: 427.4 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-2-[[4-(furan-2-ylmethyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C20H15F2N5O2S/c21-16-4-3-14(10-17(16)22)24-18(28)12-30-20-26-25-19(13-5-7-23-8-6-13)27(20)11-15-2-1-9-29-15/h1-10H,11-12H2,(H,24,28)
• Standard InChI Key: XALMVAUHWIBMFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(=NN=C2SCC(=O)NC3=CC(=C(C=C3)F)F)C4=CC=NC=C4

Introduction

N-(3,4-difluorophenyl)-2-{[4-(furan-2-ylmethyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that belongs to the class of triazole derivatives. This compound features a 3,4-difluorophenyl group attached to an acetamide moiety, linked through a sulfanyl group to a triazole derivative that incorporates a furan and a pyridin-4-yl substituent. Despite the lack of specific information on this exact compound in the provided search results, similar compounds suggest potential applications in medicinal chemistry due to their diverse biological activities.

Synthesis

The synthesis of similar triazole derivatives typically involves multi-step organic reactions:

• Formation of the Triazole Ring: Achieved through cyclization reactions involving hydrazine derivatives and appropriate aldehydes or ketones.

• Introduction of the Furan-2-ylmethyl Group: Involves nucleophilic substitution reactions.

• Attachment of the Pyridin-4-yl Group: Can be done through coupling reactions like Suzuki or Heck coupling.

• Formation of the Final Acetamide Structure: Involves the attachment of the acetamide moiety to the sulfanyl group.

Potential Applications